Cas no 320421-35-0 ((6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE)

(6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE structure
320421-35-0 structure
Product Name:(6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE
CAS No:320421-35-0
Molecular Formula:C21H21N3O2S
Molecular Weight:379.475343465805
CID:5214284

(6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE Properties

Names and Identifiers

    • 4-{6-[(benzenesulfinyl)methyl]-2-phenylpyrimidin-4-yl}morpholine
    • 4-(2-PHENYL-6-[(PHENYLSULFINYL)METHYL]-4-PYRIMIDINYL)MORPHOLINE
    • (6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE
    • Morpholine, 4-[2-phenyl-6-[(phenylsulfinyl)methyl]-4-pyrimidinyl]-
    • InChIKey: NRZZMIPVZKXSIL-UHFFFAOYSA-N
    • Inchi: 1S/C21H21N3O2S/c25-27(19-9-5-2-6-10-19)16-18-15-20(24-11-13-26-14-12-24)23-21(22-18)17-7-3-1-4-8-17/h1-10,15H,11-14,16H2
    • SMILES: N1(C2C=C(CS(C3=CC=CC=C3)=O)N=C(C3=CC=CC=C3)N=2)CCOCC1

(6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Ambeed
A891671-1g
4-{6-[(benzenesulfinyl)methyl]-2-phenylpyrimidin-4-yl}morpholine
320421-35-0 90%
1g
$350.0 2024-04-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00915700-1g
4-{6-[(benzenesulfinyl)methyl]-2-phenylpyrimidin-4-yl}morpholine
320421-35-0 90%
1g
¥2401.0 2023-03-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1669116-1mg
4-(2-Phenyl-6-((phenylsulfinyl)methyl)pyrimidin-4-yl)morpholine
320421-35-0 98%
1mg
¥428 2023-04-14

(6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:320421-35-0)(6-MORPHOLINO-2-PHENYL-4-PYRIMIDINYL)METHYL PHENYL SULFOXIDE
A1014130
Purity:99%
Quantity:1g
Price($):315.0